![molecular formula C20H28FN3O3 B6059055 3-{2-[4-(2-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone](/img/structure/B6059055.png)
3-{2-[4-(2-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{2-[4-(2-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FPEI and is a piperazinone derivative.
Mechanism of Action
The mechanism of action of 3-{2-[4-(2-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone is not fully understood. However, it has been suggested that the compound acts as a dopamine D2 receptor antagonist, which is responsible for its antipsychotic effects. It also acts as a serotonin 5-HT1A receptor partial agonist, which is responsible for its anxiolytic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to possess potent antipsychotic and anxiolytic effects, making it a potential candidate for the treatment of various mental disorders. It has also been found to have a low affinity for muscarinic, histaminergic, and adrenergic receptors, which reduces the risk of adverse effects.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 3-{2-[4-(2-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone in lab experiments is its potent antipsychotic and anxiolytic effects. This makes it a potential candidate for the treatment of various mental disorders. However, one of the limitations of using this compound is its limited solubility in water, which makes it challenging to administer in vivo.
Future Directions
There are several future directions for the research on 3-{2-[4-(2-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone. One of the significant future directions is to study its potential applications in the treatment of various mental disorders. Further research is also needed to understand its mechanism of action and to develop more potent derivatives with fewer side effects. Additionally, there is a need to study its pharmacokinetics and pharmacodynamics in vivo to determine its safety and efficacy.
Synthesis Methods
The synthesis of 3-{2-[4-(2-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone can be achieved by various methods. One of the commonly used methods is the reaction of 4-(2-fluorophenoxy)-1-piperidinecarboxylic acid with 1,1'-carbonyldiimidazole in the presence of triethylamine. This reaction results in the formation of the intermediate, which is then treated with isopropylamine and piperazine to obtain the final product.
Scientific Research Applications
3-{2-[4-(2-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone has been extensively studied for its potential applications in various fields. One of the significant applications of this compound is in the field of medicinal chemistry. It has been found to possess potent antipsychotic and anxiolytic properties, making it a potential candidate for the treatment of various mental disorders.
properties
IUPAC Name |
3-[2-[4-(2-fluorophenoxy)piperidin-1-yl]-2-oxoethyl]-4-propan-2-ylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28FN3O3/c1-14(2)24-12-9-22-20(26)17(24)13-19(25)23-10-7-15(8-11-23)27-18-6-4-3-5-16(18)21/h3-6,14-15,17H,7-13H2,1-2H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQVCLXNWOYWHRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCNC(=O)C1CC(=O)N2CCC(CC2)OC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.